Cas no 2219408-16-7 (rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine)

• Product Name: rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• CAS No: 2219408-16-7
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• CID: 6286656
• PubChem ID: 95328778
• Update Time: 2025-05-23

rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• (2S,3R)-2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• Rel-(2S,3R)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• EN300-1706209
• 2219408-16-7

• Inchi： 1S/C12H16ClFN2/c1-2-16-6-5-11(15)12(16)8-3-4-9(13)10(14)7-8/h3-4,7,11-12H,2,5-6,15H2,1H3/t11-,12+/m1/s1
• InChI Key： JKJUMFRAYAWCDL-NEPJUHHUSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H]1[C@@H](CCN1CC)N

Computed Properties

• Exact Mass: 242.0986044g/mol
• Monoisotopic Mass: 242.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine

Introduction to rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 2219408-16-7)

rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine, with the CAS number 2219408-16-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, an ethyl group, and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine is defined by its chiral centers at the 2 and 3 positions of the pyrrolidine ring. The presence of these chiral centers results in the formation of diastereomers, which can exhibit different biological activities. Understanding the stereochemistry of this compound is crucial for optimizing its pharmacological properties and developing effective therapeutic agents.

Recent studies have explored the potential of rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound has been shown to interact with specific neurotransmitter receptors, modulating their activity and potentially alleviating symptoms associated with these conditions.

In addition to its potential in neurological disorders, rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. This property makes it an attractive candidate for the development of treatments for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine involves several steps, including the formation of the pyrrolidine ring and the introduction of the substituted phenyl and ethyl groups. Various synthetic routes have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, rac-(2R,3S)-2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 2219408-16-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments for various diseases.